Cas no 1083299-59-5 (1-methyl-5-(trifluoromethyl)benzimidazole-2-carboxylic Acid)
1083299-59-5 structure
Product Name:1-methyl-5-(trifluoromethyl)benzimidazole-2-carboxylic Acid
CAS No:1083299-59-5
MF:C10H7F3N2O2
MW:244.169992685318
CID:1185553
PubChem ID:67380258
Update Time:2025-04-20
1-methyl-5-(trifluoromethyl)benzimidazole-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-5-(trifluoromethyl)benzimidazole-2-carboxylic Acid
- YFKRIWLCEIQVSD-UHFFFAOYSA-N
- DTXSID001168582
- 1083299-59-5
- SCHEMBL2364886
- AKOS016025444
- 1H-Benzimidazole-2-carboxylic acid, 1-methyl-5-(trifluoromethyl)-
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- Inchi: 1S/C10H7F3N2O2/c1-15-7-3-2-5(10(11,12)13)4-6(7)14-8(15)9(16)17/h2-4H,1H3,(H,16,17)
- InChI Key: YFKRIWLCEIQVSD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)N=C(C(=O)O)N2C)(F)F
Computed Properties
- Exact Mass: 244.04596196g/mol
- Monoisotopic Mass: 244.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.1Ų
1-methyl-5-(trifluoromethyl)benzimidazole-2-carboxylic Acid Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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